Cas no 639469-08-2 (Piperidine, 4-[(5-chloro-2-methylphenoxy)phenylmethyl]-, sulfate (2:1))

• Product Name: Piperidine, 4-[(5-chloro-2-methylphenoxy)phenylmethyl]-, sulfate (2:1)
• CAS No: 639469-08-2
• MF: C₁₉H₂₄ClNO₅S
• MW: 413.915563583374
• CID: 1665329
• Update Time: 2024-09-03

Piperidine, 4-[(5-chloro-2-methylphenoxy)phenylmethyl]-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(5-chloro-2-methylphenoxy)phenylmethyl]-, sulfate (2:1)

• Inchi： 1S/C19H22ClNO.H2O4S/c1-14-7-8-17(20)13-18(14)22-19(15-5-3-2-4-6-15)16-9-11-21-12-10-16;1-5(2,3)4/h2-8,13,16,19,21H,9-12H2,1H3;(H2,1,2,3,4)
• InChI Key： CTPDSYSNPOINBU-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C(C1CCNCC1)(C1C=CC=CC=1)OC1C=C(Cl)C=CC=1C

Computed Properties

• Exact Mass: 728.24568

Experimental Properties

• PSA: 117.12